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Compound of Interest

Compound Name: 1-Bromo-2-methyloctane
CAS No.: 127839-46-7
Cat. No.: B150990
Get Quote
. J
Abstract

1-Bromo-2-methyloctane (CAS: 127839-46-7 / 163530-44-7) is a specialized branched alkyl
halide intermediate used in the synthesis of chiral liquid crystals, pheromones, and complex
pharmaceutical scaffolds. Unlike its linear analog (1-bromooctane), widely available literature
data for this specific isomer is sparse. This guide provides a framework for researchers to
establish rigorous boiling point and density specifications, grounded in structure-property
relationships and validated experimental protocols.

Chemical Identity & Significance[1]
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Property Detail
IUPAC Name 1-Bromo-2-methyloctane
127839-46-7 (Racemic); 163530-44-7 ((R)-
CAS Number )
isomer)
Molecular Formula CoH19Br
Molecular Weight 207.15 g/mol
Structural Feature Primary alkyl bromide with B-methyl branching

o Nucleophilic substitution (Sn2) for introducing
Key Application ) ) . ) )
isooctyl-like chains with chiral centers.[1][2]

Significance in Drug Development

The -methyl branch introduces steric bulk proximal to the reaction center, modulating the
kinetics of subsequent nucleophilic substitutions.[3] In drug design, this moiety is often
employed to increase lipophilicity (LogP ~4.8) and disrupt metabolic oxidation at the terminal
position, enhancing half-life compared to linear n-octyl chains.

Physical Properties: Theoretical vs. Target
Specifications

Due to the limited availability of "gold standard” handbook data for this specific isomer,
researchers must rely on Structure-Property Relationship (SPR) analysis to set initial quality
control (QC) ranges.

Boiling Point Analysis
The boiling point (BP) is governed by Van der Waals forces and molecular surface area.[3]
e Linear Analog (1-Bromooctane): BP = 201°C (at 760 mmHg).

o Branching Effect: Branching typically lowers the boiling point slightly due to reduced surface
area for intermolecular contact (London dispersion forces).[3] However, the molecular weight
increase from the methyl group (vs. linear heptyl) counteracts this.[3]
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o Precursor Correlation: The precursor, 2-methyl-1-octanol, has a BP of 196.6°C. Converting
the hydroxyl group (H-bonding) to a bromide (dipole-dipole/dispersion) typically results in a
similar or slightly higher BP for this molecular weight range (e.g., n-octanol 195°C - n-octyl
bromide 201°C).

Target Specification:

Condition Expected Range

Atmospheric (760 mmHg) 198°C — 204°C

| Reduced Pressure (15 mmHg) | 85°C — 92°C |

Density Analysis

Alkyl bromides are significantly denser than water.[3]
e Linear Analog (1-Bromooctane): Density = 1.11 g/mL.

e Branching Effect: Branching increases molar volume, leading to a slight decrease in density
compared to the linear isomer.[3]

Target Specification:

Temperature Expected Range

20°C 1.085 —1.105 g/mL

| 25°C | 1.080 — 1.100 g/mL |

Experimental Determination Protocols

To validate the theoretical specifications, the following protocols must be executed. These
methods ensure self-validating results compliant with GLP standards.

Density Determination (Oscillating U-Tube Method)

Standard: ASTM D4052
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Principle: The density is derived from the oscillation frequency of a U-shaped glass tube filled

with the sample.[3] This eliminates meniscus reading errors common in pycnometry.[3]

Protocol:

Calibration: Calibrate the density meter using degassed, ultra-pure water (0.9982 g/mL at
20°C) and dry air.[3]

Sample Prep: Ensure 1-Bromo-2-methyloctane is dry (water content <0.05% by Karl
Fischer) and free of bubbles.

Injection: Inject ~2 mL into the oscillating cell. Ensure no microbubbles are trapped.[3]

Equilibration: Allow thermal equilibrium at 20.0°C £ 0.05°C.

Measurement: Record density to 4 decimal places (e.g., 1.0921 g/mL).

Validation: Repeat n=3. Standard deviation must be <0.0002 g/mL.[3]

Boiling Point Determination (Micro-Siwoloboff Method)

For limited sample volumes (<1 mL)

Protocol:

Place 0.5 mL of sample in an ignition tube.

Insert a sealed capillary tube (open end down) into the liquid.[3]

Attach the tube to a thermometer and immerse in a silicone oil bath.

Heat slowly (2°C/min).

Observation: A rapid stream of bubbles will emerge from the capillary as the vapor pressure
exceeds atmospheric pressure.[3]

Endpoint: Stop heating. Record the temperature at the exact moment the bubbling stops and
liquid begins to suck back into the capillary. This is the true boiling point.
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Synthesis & Purification Workflow

The purity of 1-Bromo-2-methyloctane directly impacts its physical properties. The Appel
Reaction is preferred over HBr reflux for this branched substrate to minimize rearrangement
and racemization (if using chiral starting material).[3]

Workflow Diagram

Start: 2-Methyl-1-octanol

Reaction: Quench: Wash: Purification: Final Product:

Appel Bromination —{ Add Hexane [—®| 1. NaHCOS3 (aq) M SBTT:FiI!er Vacuum Distillation 1-Bromo-2-methyloctane
Reagents: L — (Stir 2-4h) Filter PPh30 2. Brine g (Collect 85-92°C @ 15mmHg) (>98% Purity)

CBr4 + PPh3
(DCM Solvent, 0°C)

Click to download full resolution via product page

Caption: Optimized Appel reaction workflow for synthesizing high-purity 1-bromo-2-
methyloctane.

Critical Causality in Synthesis

o Why Appel? The reaction proceeds under neutral conditions. Acid-catalyzed methods (HBr)
can cause hydride shifts at the B-carbon, leading to tertiary bromide impurities (2-bromo-2-
methyloctane), which have significantly different boiling points (~100-110°C) and will skew
density measurements.

o Purification: Vacuum distillation is mandatory.[3] The branched structure makes the boiling
point sensitive to pressure; a nomograph should be used to correlate reduced pressure BP
to atmospheric BP.[3]

Safety & Handling
Hazard Classification (GHS):

o Flammable Liquid (Category 4): Flash point estimated ~78°C.

» Skin/Eye Irritant (Category 2): Alkylating agent.[3]
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e Aguatic Toxicity: Toxic to aquatic life with long-lasting effects.

Handling Protocol:

e Engineering Controls: Handle only in a fume hood.

o PPE: Nitrile gloves (0.11 mm) provide splash protection.[3] For immersion, use PVA or Viton.

o Storage: Store under inert gas (Argon/Nitrogen) to prevent hydrolysis and yellowing
(liberation of Br2).[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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